Cas no 45214-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
• CAS No: 45214-91-3
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• MDL: MFCD00190794
• CID: 328369
• PubChem ID: 7018756
• Update Time: 2025-06-15

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
• (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
• BOC-GLU(OME)-OH
• Boc-Glu(OMe)-OH Boc-L-glutamic acid γ-methyl ester
• Boc-L-glutamic acid γ-methyl ester
• Boc-L-glutamic acid 1-methyl ester
• Boc-L-glutamic acid 5-methyl ester
• N-Boc-glutamic acid 4-methyl ester
• N-Boc-L-glutamic acid 5-methyl ester
• Boc-L-Glutamic acid gamma-methyl ester
• (S)-2-(tert-butoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
• PubChem18618
• OHYMUFVCRVPMEY-ZETCQYMHSA-N
• N-[(1,1-dimethylethoxy)carbonyl]-L-glutamic acid 5-methyl ester
• KS

• MDL： MFCD00190794
• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(16)12-7(9(14)15)5-6-8(13)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-/m0/s1
• InChI Key： OHYMUFVCRVPMEY-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 320
• Topological Polar Surface Area: 102

Experimental Properties

• Melting Point: 77-82°C
• Boiling Point: 428.4℃ at 760 mmHg
• PSA: 101.93000
• LogP: 1.30840
• Specific Rotation: -19° (c=1, DMF)

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid

Comprehensive Overview of (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid (CAS No. 45214-91-3)

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid (CAS No. 45214-91-3) is a chiral Boc-protected amino acid derivative widely utilized in peptide synthesis, pharmaceutical intermediates, and bioconjugation. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methoxy-oxopentanoic acid moiety, makes it a versatile building block in organic chemistry and drug discovery. Researchers and manufacturers frequently search for this compound due to its role in asymmetric synthesis and prodrug development, aligning with the growing demand for enantiomerically pure compounds in the pharmaceutical industry.

The compound’s CAS No. 45214-91-3 is a critical identifier for regulatory compliance and procurement. Its Boc-protected amine functionality ensures stability during solid-phase peptide synthesis (SPPS), a technique gaining traction in biopharmaceuticals and therapeutic peptide production. Recent trends highlight its relevance in ADC (antibody-drug conjugate) development, where linker molecules with controlled stereochemistry are essential. Users often inquire about its solubility, storage conditions, and compatibility with coupling reagents, reflecting practical concerns in laboratory workflows.

From a synthetic perspective, (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid serves as a precursor for modified amino acids and peptidomimetics, addressing the need for targeted drug delivery systems. Its ester group allows further functionalization, making it valuable for prodrug strategies—a hot topic in oral bioavailability enhancement. Discussions on platforms like ResearchGate and PubMed often focus on its optical purity and scalable synthesis, underscoring its industrial significance.

In the context of green chemistry, this compound’s efficient protection-deprotection steps align with sustainable practices. Searches for Boc-removal methods or alternative protecting groups often reference CAS No. 45214-91-3, highlighting its role in optimizing synthetic routes. Additionally, its application in fluorescent labeling and biomarker studies caters to the expanding diagnostics and imaging markets, where chiral specificity is paramount.

Quality control parameters such as HPLC purity, melting point, and NMR data are frequently queried, reflecting the compound’s use in GMP-compliant environments. As the demand for personalized medicine grows, (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid remains a key player in designing tailored therapeutics. Its integration into AI-driven drug design workflows further cements its relevance in modern medicinal chemistry.